Cas no 1210939-33-5 (4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1210939-33-5
• MF: C₁₁H₁₃N₃OS₂
• MW: 267.37041926384
• CID: 6175847
• PubChem ID: 45559688
• Update Time: 2025-08-05

4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide
• 4-propyl-N-(thiophen-3-ylmethyl)-1,2,3-thiadiazole-5-carboxamide
• 4-propyl-N-[(thiophen-3-yl)methyl]-1,2,3-thiadiazole-5-carboxamide
• AKOS024520574
• 1210939-33-5
• 4-propyl-N-(thiophen-3-ylmethyl)thiadiazole-5-carboxamide
• F5831-7511

• Inchi： 1S/C11H13N3OS2/c1-2-3-9-10(17-14-13-9)11(15)12-6-8-4-5-16-7-8/h4-5,7H,2-3,6H2,1H3,(H,12,15)
• InChI Key： KWTZLAICEOQVQK-UHFFFAOYSA-N
• SMILES： S1C(C(NCC2=CSC=C2)=O)=C(CCC)N=N1

Computed Properties

• Exact Mass: 267.05000439g/mol
• Monoisotopic Mass: 267.05000439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide

Introduction to 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 1210939-33-5)

4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide, identified by its CAS number 1210939-33-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiadiazole class, a heterocyclic scaffold known for its broad spectrum of biological activities. The presence of a propyl group, a thiophene ring, and a carboxamide moiety in its molecular structure endows it with unique chemical and pharmacological properties that make it a promising candidate for further research and development.

The thiadiazole core is a fused bicyclic system consisting of sulfur, nitrogen, and carbon atoms. Thiadiazoles are widely recognized for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of the propyl group at the 4-position of the thiadiazole ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. Additionally, the thiophen-3-ylmethyl substituent at the nitrogen position introduces another layer of complexity, potentially influencing the compound's interactions with biological targets.

The carboxamide functional group at the 5-position of the thiadiazole ring is another critical feature that contributes to the compound's pharmacological profile. Carboxamides are known to exhibit various biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The combination of these structural elements in 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide suggests that it may possess multiple modes of action, making it a versatile tool for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of small molecules like 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide with greater accuracy. These studies have highlighted its potential as an inhibitor of various enzymes and receptors involved in inflammatory and oncogenic pathways. For instance, preliminary computational studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation.

In addition to its potential as an anti-inflammatory agent, 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide has shown promise in preclinical studies as an antioxidant and neuroprotective compound. Oxidative stress is a major contributor to neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of thiadiazoles to scavenge free radicals and modulate oxidative stress pathways makes them attractive candidates for therapeutic intervention. The specific arrangement of functional groups in this compound may enhance its ability to cross the blood-brain barrier and exert protective effects on neuronal cells.

The synthesis of 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiadiazole ring through cyclocondensation reactions between appropriate precursors such as α-haloketones or α-haloesters with thioamides or thioureas. The introduction of the propyl group can be achieved via alkylation reactions using propyl halides or Grignard reagents. Subsequent functionalization at the nitrogen position with the thiophen-3-ylmethyl group typically involves nucleophilic substitution or condensation reactions.

The final step involves introducing the carboxamide group at the 5-position of the thiadiazole ring. This can be accomplished through carboxylation reactions using reagents such as phosphorus oxychloride (POCl₃) or cyanogen bromide (BrCN), followed by hydrolysis to form the carboxamide. Each synthetic step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to ensure structural integrity and purity.

Once synthesized, 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide undergoes rigorous characterization to confirm its identity and purity. Spectroscopic methods such as proton NMR (¹H NMR), carbon NMR (¹³C NMR), and two-dimensional NMR techniques like heteronuclear single quantum coherence (HSQC) and nuclear Overhauser effect spectroscopy (NOESY) provide detailed information about the molecular structure. Mass spectrometry is used to determine the molecular weight and fragmentation patterns, while infrared spectroscopy (IR) helps confirm functional group assignments.

Pharmacokinetic studies are also essential to evaluate how 4-propyl-N-(thiophen-3-yl)methyl-1,2,3-thiadiazole-5-carboxamide behaves within living systems. These studies assess parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). In vitro assays are conducted to measure enzyme inhibition profiles against targets like COX enzymes or kinases relevant to inflammation or cancer. In vivo studies in animal models provide insights into systemic absorption, tissue distribution, metabolic pathways, and potential side effects.

The potential therapeutic applications of 4-propyl-N-(thiophen-3-yl)methyl-1,2，